![molecular formula C10H10O B2771026 1-Ethynyl-4-(methoxymethyl)benzene CAS No. 313947-36-3](/img/structure/B2771026.png)
1-Ethynyl-4-(methoxymethyl)benzene
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Description
“1-Ethynyl-4-(methoxymethyl)benzene” is an aromatic acetylene derivative . It has a molecular formula of C9H8 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C9H8 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Polymer Sciences and Materials
- Polymer Light-Emitting Electrochemical Cells : A study employed a derivative of 1-Ethynyl-4-(methoxymethyl)benzene as an ion carrier and redox shuttle in polymer light-emitting electrochemical cells (LECs), demonstrating the potential for this compound in electronic applications (Yang et al., 2001).
- Hyperbranched Poly(ester)s : Another research focused on synthesizing hyperbranched poly(ester)s with pendant hydroxy groups, utilizing derivatives of this compound. These polymers showed solubility in various organic solvents and exhibited a range of glass transition temperatures, indicating their utility in material science (Nishikubo et al., 2006).
Organic Synthesis and Catalysis
- Renewable PET Production : Research into the synthesis of biobased terephthalic acid precursors for renewable polyethylene terephthalate (PET) production involved reactions between ethylene and biomass-derived furans, catalyzed by Lewis acid molecular sieves. A derivative of this compound played a role in these studies, showcasing the compound's relevance in sustainable chemistry and materials (Pacheco et al., 2015).
Molecular Electronics
- Building Blocks for Molecular Electronics : Aryl bromides derived from this compound served as precursors for thiol end-capped molecular wires, highlighting the importance of such derivatives in the development of molecular electronics. Efficient synthetic transformations were presented, demonstrating the versatility of these compounds in creating conductive materials (Stuhr-Hansen et al., 2005).
Properties
IUPAC Name |
1-ethynyl-4-(methoxymethyl)benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O/c1-3-9-4-6-10(7-5-9)8-11-2/h1,4-7H,8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIZHIKYIXXLUGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(C=C1)C#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
313947-36-3 |
Source
|
Record name | 1-ethynyl-4-(methoxymethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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